ethyl 4,5-dimethyl-2-({[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)-3-thiophenecarboxylate

• Molecular Formula: C14H18N4O3S2
• Molecular Weight: 354.5 g/mol
• IUPAC Name: ethyl 4,5-dimethyl-2-[[2-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]acetyl]amino]thiophene-3-carboxylate
• InChI: InChI=1S/C14H18N4O3S2/c1-5-21-13(20)11-8(2)9(3)23-12(11)16-10(19)6-22-14-17-15-7-18(14)4/h7H,5-6H2,1-4H3,(H,16,19)
• InChI Key: OPHXFCIEKPUJNX-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(SC(=C1C)C)NC(=O)CSC2=NN=CN2C

Description

Ethyl 4,5-dimethyl-2-({[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)-3-thiophenecarboxylate, also known as ETPTA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of ethyl 4,5-dimethyl-2-({[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)-3-thiophenecarboxylate is not fully understood. However, studies have suggested that it may inhibit the growth of bacteria and fungi by disrupting their cell walls. It may also induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that ethyl 4,5-dimethyl-2-({[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)-3-thiophenecarboxylate has low toxicity and does not cause significant adverse effects in animals. However, more research is needed to fully understand its biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 4,5-dimethyl-2-({[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)-3-thiophenecarboxylate in lab experiments is its low toxicity, which makes it a safer alternative to other chemicals. However, its high cost and limited availability may be a limitation for some researchers.

Future Directions

There are several future directions for research on ethyl 4,5-dimethyl-2-({[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)-3-thiophenecarboxylate. One area of interest is its potential use as a drug delivery system. Another area of research is its use in the synthesis of new materials with unique properties. Additionally, more studies are needed to fully understand its mechanism of action and potential applications in medicine and agriculture.
In conclusion, ethyl 4,5-dimethyl-2-({[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)-3-thiophenecarboxylate is a chemical compound that has shown promising results in scientific research. Its potential applications in various fields make it an interesting area of study. Further research is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

Ethyl 4,5-dimethyl-2-({[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)-3-thiophenecarboxylate can be synthesized through a multi-step process that involves the reaction of 4-methyl-4H-1,2,4-triazole-3-thiol with ethyl 2-bromo-3-oxobutanoate to form ethyl 2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetate. This intermediate is then reacted with 4,5-dimethyl-2-nitrobenzoic acid to form ethyl 4,5-dimethyl-2-({[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)-3-thiophenecarboxylate.

Scientific Research Applications

Ethyl 4,5-dimethyl-2-({[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)-3-thiophenecarboxylate has been studied for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, ethyl 4,5-dimethyl-2-({[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)-3-thiophenecarboxylate has shown promising results as an antibacterial and antifungal agent. It has also been studied for its potential use in cancer therapy. In agriculture, ethyl 4,5-dimethyl-2-({[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)-3-thiophenecarboxylate has been investigated as a fungicide and insecticide. In materials science, ethyl 4,5-dimethyl-2-({[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)-3-thiophenecarboxylate has been used as a precursor for the synthesis of metal-organic frameworks.